N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate
N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
3432-88-0
VCID:
VC0193851
InChI:
InChI=1S/C13H13N3O3S/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15/h1-5,9,12H,6-7,14H2/t9-,12-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3
Molecular Formula:
C13H13N3O3S
Molecular Weight:
291.33 g/mol
N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate
CAS No.: 3432-88-0
VCID: VC0193851
Molecular Formula: C13H13N3O3S
Molecular Weight: 291.33 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 3432-88-0 |
|---|---|
| Product Name | N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate |
| Molecular Formula | C13H13N3O3S |
| Molecular Weight | 291.33 g/mol |
| IUPAC Name | (6R,7R)-7-amino-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C13H13N3O3S/c14-9-11(17)16-10(13(18)19)8(7-20-12(9)16)6-15-4-2-1-3-5-15/h1-5,9,12H,6-7,14H2/t9-,12-/m1/s1 |
| Standard InChIKey | ACIOXMJZEFKYHZ-BXKDBHETSA-N |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3 |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)[O-])C[N+]3=CC=CC=C3 |
| Purity | > 95% |
| Synonyms | 1-[[(6R,7R)-7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-pyridinium Inner Salt; (6R-trans)-1-[(7-Amino-2-carboxy-8-oxo-5-thia-1-azabicyclo [4.2.0]oct-2-en-3-yl)methyl]pyridinium Inner Salt ; N-(7-Aminoceph-3-em- 3-ylmethyl)pyrid |
| PubChem Compound | 11055417 |
| Last Modified | Apr 15 2024 |
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